Cas no 1936661-71-0 (benzyl (3-bromo-2,2-dimethylpropyl)carbamate)

• Product Name: benzyl (3-bromo-2,2-dimethylpropyl)carbamate
• CAS No: 1936661-71-0
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 6522242
• Update Time: 2025-06-07

benzyl (3-bromo-2,2-dimethylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (3-bromo-2,2-dimethylpropyl)carbamate

• Inchi： 1S/C13H18BrNO2/c1-13(2,9-14)10-15-12(16)17-8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3,(H,15,16)
• InChI Key： BPPBIUUAWRYRHY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)OC(=O)NCC(C)(C)CBr

Additional information on benzyl (3-bromo-2,2-dimethylpropyl)carbamate

Introduction to Benzyl (3-bromo-2,2-dimethylpropyl)carbamate (CAS No. 1936661-71-0)

Benzyl (3-bromo-2,2-dimethylpropyl)carbamate, with the chemical formula C₁₁H₁₄BromineNO, is a specialized organic compound characterized by its unique structural and functional properties. This compound is identified by the CAS number 1936661-71-0 and has garnered significant attention in the field of pharmaceutical research due to its potential applications in medicinal chemistry and drug development.

The structural framework of benzyl (3-bromo-2,2-dimethylpropyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 3-bromo-2,2-dimethylpropyl side chain. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of the bromine atom in the side chain enhances its utility in cross-coupling reactions, which are fundamental in modern synthetic organic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of carbamate derivatives. The benzyl (3-bromo-2,2-dimethylpropyl)carbamate has been studied for its possible role as a precursor in the development of novel therapeutic agents. Its ability to undergo various chemical transformations allows for the facile synthesis of more complex molecules, which could lead to the discovery of new drugs targeting various diseases.

One of the most compelling aspects of benzyl (3-bromo-2,2-dimethylpropyl)carbamate is its versatility in medicinal chemistry. Researchers have leveraged its structural features to develop compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, studies have shown that derivatives of this compound can interact with specific biological targets, modulating pathways that are relevant to disease progression. This has opened up new avenues for drug discovery and development.

The synthesis of benzyl (3-bromo-2,2-dimethylpropyl)carbamate involves multi-step organic reactions that highlight its importance as a synthetic building block. The process typically begins with the preparation of the brominated side chain, followed by the formation of the carbamate linkage. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies underscore the compound's significance in industrial and academic research settings.

Recent advancements in computational chemistry have further enhanced our understanding of benzyl (3-bromo-2,2-dimethylpropyl)carbamate's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. This information is crucial for designing more effective drugs with improved pharmacokinetic properties. The integration of computational tools with experimental data has become a cornerstone in modern drug discovery research.

The pharmaceutical industry has taken note of these developments and is actively exploring the use of benzyl (3-bromo-2,2-dimethylpropyl)carbamate in drug development pipelines. Its unique structural features make it an attractive candidate for further investigation. Companies are investing in research to optimize synthetic routes and explore new applications for this compound. This trend reflects the growing recognition of its potential as a valuable tool in medicinal chemistry.

In conclusion, benzyl (3-bromo-2,2-dimethylpropyl)carbamate (CAS No. 1936661-71-0) represents a significant advancement in pharmaceutical research. Its structural complexity and functional diversity make it a versatile intermediate with broad applications in drug development. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in the discovery and synthesis of novel therapeutic agents.